N-ethyl-7-(o-tolyl)-1,4-thiazepane-4-carboxamide
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Description
Scientific Research Applications
- Researchers have investigated CHEMBL4446543 for its potential as an anticancer agent. Preliminary studies suggest that it may inhibit tumor growth by interfering with specific cellular pathways or proteins involved in cancer progression .
- The compound’s structure indicates that it could interact with central nervous system (CNS) receptors. Investigations have explored its effects on neurotransmitter systems, neuroprotection, and potential therapeutic applications for conditions like epilepsy, anxiety, or neurodegenerative diseases .
- CHEMBL4446543 has been evaluated for its antibacterial activity. Researchers have examined its efficacy against various bacterial strains, including drug-resistant ones. Understanding its mechanism of action could lead to novel antibiotics .
- Inflammation plays a crucial role in many diseases. Studies have explored whether CHEMBL4446543 possesses anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions like arthritis or inflammatory bowel diseases .
- Some investigations have focused on the compound’s impact on metabolic pathways. It may influence lipid metabolism, glucose regulation, or adipose tissue function. Researchers aim to uncover its potential in managing obesity-related disorders .
- Beyond its biological effects, CHEMBL4446543 serves as a valuable tool in chemical biology. Scientists use it to probe specific targets, validate assays, or optimize drug design. Its unique structure provides insights into ligand-receptor interactions .
Anticancer Activity
Neuropharmacology and CNS Disorders
Antibacterial Properties
Anti-inflammatory Potential
Metabolic Disorders and Obesity
Chemical Biology and Drug Design
properties
IUPAC Name |
N-ethyl-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2OS/c1-3-16-15(18)17-9-8-14(19-11-10-17)13-7-5-4-6-12(13)2/h4-7,14H,3,8-11H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHCNHDYNTUOJIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N1CCC(SCC1)C2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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